ethyl 4-[({[2-(1H-imidazol-4-yl)ethyl]amino}carbonothioyl)amino]benzoate

• IUPAC Name: ethyl 4-[2-(1H-imidazol-5-yl)ethylcarbamothioylamino]benzoate
• InChI: InChI=1S/C15H18N4O2S/c1-2-21-14(20)11-3-5-12(6-4-11)19-15(22)17-8-7-13-9-16-10-18-13/h3-6,9-10H,2,7-8H2,1H3,(H,16,18)(H2,17,19,22)
• InChI Key: GCTKKWKXLQSPLU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)NCCC2=CN=CN2
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol

Description

Ethyl 4-[({[2-(1H-imidazol-4-yl)ethyl]amino}carbonothioyl)amino]benzoate, also known as EITB, is a chemical compound that has been synthesized for scientific research purposes. It belongs to the class of thiosemicarbazone derivatives and has shown promising results in various studies.

Scientific Research Applications

Ethyl 4-[({[2-(1H-imidazol-4-yl)ethyl]amino}carbonothioyl)amino]benzoate has been extensively studied for its potential applications in cancer treatment, infectious diseases, and neurological disorders. It has been shown to exhibit anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer. ethyl 4-[({[2-(1H-imidazol-4-yl)ethyl]amino}carbonothioyl)amino]benzoate also has antiviral activity against the Zika virus and has been studied for its potential use in treating Alzheimer's disease.

Mechanism of Action

The exact mechanism of action of ethyl 4-[({[2-(1H-imidazol-4-yl)ethyl]amino}carbonothioyl)amino]benzoate is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins in cancer cells and viruses. It has been shown to inhibit the activity of thymidylate synthase, which is essential for DNA synthesis in cancer cells. ethyl 4-[({[2-(1H-imidazol-4-yl)ethyl]amino}carbonothioyl)amino]benzoate also inhibits the replication of the Zika virus by targeting the viral protease.
Biochemical and Physiological Effects:
ethyl 4-[({[2-(1H-imidazol-4-yl)ethyl]amino}carbonothioyl)amino]benzoate has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits the growth and proliferation of cancer cells by inducing DNA damage and inhibiting DNA synthesis. ethyl 4-[({[2-(1H-imidazol-4-yl)ethyl]amino}carbonothioyl)amino]benzoate has been shown to cross the blood-brain barrier and has potential applications in treating neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of ethyl 4-[({[2-(1H-imidazol-4-yl)ethyl]amino}carbonothioyl)amino]benzoate is its high potency and selectivity towards cancer cells and viruses. It has also shown low toxicity in animal studies. However, ethyl 4-[({[2-(1H-imidazol-4-yl)ethyl]amino}carbonothioyl)amino]benzoate has limited solubility in water, which can make it difficult to administer in certain applications. It also requires further studies to determine its long-term safety and efficacy.

Future Directions

Future research on ethyl 4-[({[2-(1H-imidazol-4-yl)ethyl]amino}carbonothioyl)amino]benzoate could focus on optimizing its synthesis method to improve its solubility and bioavailability. It could also be studied for its potential use in combination therapy with other anticancer or antiviral agents. The mechanism of action of ethyl 4-[({[2-(1H-imidazol-4-yl)ethyl]amino}carbonothioyl)amino]benzoate could be further elucidated to better understand its effects on cancer cells and viruses. Additionally, ethyl 4-[({[2-(1H-imidazol-4-yl)ethyl]amino}carbonothioyl)amino]benzoate could be studied for its potential use in treating other neurological disorders, such as Parkinson's disease and multiple sclerosis.
Conclusion:
ethyl 4-[({[2-(1H-imidazol-4-yl)ethyl]amino}carbonothioyl)amino]benzoate is a promising compound that has shown potential applications in cancer treatment, infectious diseases, and neurological disorders. Its high potency and selectivity towards cancer cells and viruses make it a valuable tool for scientific research. Further studies are needed to optimize its synthesis method, determine its long-term safety and efficacy, and explore its potential use in combination therapy and other applications.